Cas no 915924-25-3 (5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine
• CAS No: 915924-25-3
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD08691978
• CID: 875086
• PubChem ID: 17604506
• Update Time: 2025-06-08

5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(4-Ethylphenoxy)ethyl)-1,3,4-thiadiazol-2-amine
• 5-[2-(4-ethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
• 5-[2-(4-ethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• AKOS016352741
• 915924-25-3
• CS-0330335
• BS-36544
• DTXSID80589702
• CHEMBRDG-BB 9071754
• MFCD08691978
• 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD08691978
• Inchi： 1S/C12H15N3OS/c1-2-9-3-5-10(6-4-9)16-8-7-11-14-15-12(13)17-11/h3-6H,2,7-8H2,1H3,(H2,13,15)
• InChI Key： OOQJQVRHKIAKIZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCOC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.27000
• LogP: 2.88540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

Introduction to 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine (CAS No. 915924-25-3)

5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 915924-25-3, belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. The presence of a 5-2-(4-Ethylphenoxy)ethyl side chain and a thiadiazole core imparts distinct chemical properties that make it a valuable candidate for further investigation in medicinal chemistry.

The structural motif of 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine consists of a thiadiazole ring system, which is a heterocyclic compound containing sulfur and nitrogen atoms in its ring structure. Thiadiazoles have been extensively studied due to their potential pharmacological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The addition of an ethylphenoxy group at the 2-position of the thiadiazole ring introduces additional functionality, enhancing its reactivity and biological profile.

In recent years, there has been growing interest in developing novel derivatives of thiadiazoles for their therapeutic applications. The compound 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine has been explored in various preclinical studies for its potential to interact with biological targets. Its molecular structure suggests that it may possess the ability to modulate enzyme activity and receptor binding, making it a promising candidate for drug discovery.

One of the key aspects of this compound is its ability to engage with biological systems in multiple ways. The thiadiazole core is known to exhibit strong binding affinity to certain enzymes and receptors, while the ethylphenoxy side chain provides additional sites for interaction. This dual functionality makes 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine a versatile scaffold for designing new therapeutic agents.

Recent research has highlighted the importance of thiadiazole derivatives in addressing various diseases. For instance, studies have shown that certain thiadiazole compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The structural features of 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine suggest that it may have similar effects on target proteins associated with other diseases.

The synthesis of 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethylphenoxy group at the 2-position of the thiadiazole ring is particularly challenging and requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological activities.

In conclusion, 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine (CAS No. 915924-25-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for thiadiazole derivatives, compounds like 5-2-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amino will undoubtedly play a crucial role in advancing medical science.